1-Methyl-4,5,6,7-tetrahydro-1H-imidazo[4,5-c]pyridine hydrochloride

• IUPAC Name: 1-methyl-4,5,6,7-tetrahydroimidazo[4,5-c]pyridine;hydrochloride
• InChI: InChI=1S/C7H11N3.ClH/c1-10-5-9-6-4-8-3-2-7(6)10;/h5,8H,2-4H2,1H3;1H
• InChI Key: UTQCZHCJEVBSKO-UHFFFAOYSA-N
• Canonical SMILES: CN1C=NC2=C1CCNC2.Cl
• Molecular Formula: C7H12ClN3
• Molecular Weight: 173.64 g/mol

Description

1-Methyl-4,5,6,7-tetrahydro-1H-imidazo[4,5-c]pyridine hydrochloride is a chemical compound with the linear formula C8H12O2N3Cl1. It is a solid substance. This compound is part of a collection of unique chemicals provided by Sigma-Aldrich to early discovery researchers.

Synthesis Analysis

The synthesis of this compound is typically carried out in a nonaqueous solvent, such as acetonitrile, tetrahydrofuran, or methylene chloride, with an added organic base, such as triethylamine or pyridine, if needed at temperatures between -10° C and the reflux temperature of the solvent.

Molecular Structure Analysis

The molecular structure of this compound includes an imidazole ring fused with a pyridine moiety. The imidazole ring is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds.

Physical And Chemical Properties Analysis

This compound is a solid substance. It has the linear formula C8H12O2N3Cl1. More specific physical and chemical properties are not mentioned in the sources.

Safety and Hazards

This compound is classified as Eye Irritant 2 and Skin Sensitizer 1. The safety information pictograms indicate a GHS07 signal word warning. Precautionary statements include P261, P280, P333 + P313, P337 + P313, and P362 + P364.

Mechanism of Action

Target of Action

Imidazole-containing compounds, which this compound is a part of, are known to interact with a broad range of targets due to their versatile chemical and biological properties .

Mode of Action

Imidazole derivatives are known to exhibit a wide range of biological activities, including antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal, and ulcerogenic activities

Biochemical Pathways

Imidazole derivatives are known to influence many cellular pathways necessary for the proper functioning of various cells . The downstream effects of these interactions would depend on the specific targets and the biological context.

Result of Action

Given the broad range of activities associated with imidazole derivatives , the effects could be diverse and would depend on the specific biological context.